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Compound of Interest

Compound Name:
Acetic acid, [(2,5-

dimethylphenyl)thio]-

CAS No.: 15310-87-9

Cat. No.: B096516

Get Quote

An In-depth Technical Guide to 3-Amino-5-phenyl-1H-pyrazole (CAS No. 1572-10-7)

Introduction
3-Amino-5-phenyl-1H-pyrazole, a substituted aminopyrazole, is a pivotal heterocyclic

compound that serves as a versatile building block in synthetic organic chemistry and medicinal

chemistry.[1] As an aza-heterocyclic amine, its unique structural arrangement, featuring both a

nucleophilic amino group and a reactive pyrazole ring system, makes it a valuable precursor for

the synthesis of a wide array of fused heterocyclic systems.[1][2] These resulting scaffolds,

such as pyrazolopyrimidines and pyrazolopyridines, are recognized as "privileged structures" in

drug discovery, frequently appearing in molecules with significant pharmacological activity.[3][4]

This guide provides a comprehensive technical overview of 3-Amino-5-phenyl-1H-pyrazole for

researchers, scientists, and drug development professionals. It consolidates critical information

on its physicochemical properties, synthesis methodologies, chemical reactivity, and

applications, with a focus on its role as a synthon for developing novel therapeutic agents. The

information presented is grounded in authoritative sources to ensure scientific integrity and

practical utility.
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Note on Chemical Identifiers: The primary and most commonly cited CAS Registry Number for

this compound is 1572-10-7.[1][5] The CAS number 15310-87-9, as mentioned in the topic

query, may refer to a specific tautomeric form, a related compound, or a different registry entry,

but 1572-10-7 is the standard identifier used in major chemical databases and by suppliers.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are foundational

for its application in research and development.

Chemical Identifiers
Identifier Value

Primary CAS Number 1572-10-7[1][5]

IUPAC Name 5-phenyl-1H-pyrazol-3-amine[5]

Synonyms

3-Amino-5-phenylpyrazole, 3-Phenyl-1H-

pyrazol-5-amine, 5-Amino-3-phenylpyrazole[5]

[6]

Molecular Formula C₉H₉N₃[5]

SMILES C1=CC=C(C=C1)C2=CC(=NN2)N[5]

InChI Key PWSZRRFDVPMZGM-UHFFFAOYSA-N[1][5]

Physicochemical Data
The properties listed below are essential for determining appropriate solvents, reaction

conditions, and purification strategies.
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Property Value Source(s)

Molecular Weight 159.19 g/mol [5]

Appearance
White to dark cream or pale

brown crystalline powder
[6][7]

Melting Point 124-127 °C [1]

Boiling Point 442.3 ± 33.0 °C (Predicted) [6]

Density 1.238 ± 0.06 g/cm³ (Predicted) [6]

XLogP3 1.5 [5]

Assay Purity ≥97.5% (GC or Titration) [7]

Spectral Data
Spectroscopic data is critical for structural confirmation and purity assessment.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons of the phenyl ring, the vinyl proton on the pyrazole ring, and exchangeable

protons for the amino (NH₂) and pyrazole (NH) groups.[5]

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the

phenyl group and the three unique carbons of the pyrazole ring.[5]

Mass Spectrometry (GC-MS): The mass spectrum typically shows a prominent molecular ion

peak (M⁺) at m/z 159, corresponding to the molecular weight of the compound.[5]

Infrared (IR) Spectroscopy: The IR spectrum is characterized by N-H stretching vibrations for

the primary amine and the pyrazole ring, C-H stretching for the aromatic and pyrazole rings,

and C=C/C=N stretching vibrations within the rings.[5]

Synthesis Methodologies
The synthesis of 3-Amino-5-phenyl-1H-pyrazole can be achieved through several established

routes, most commonly involving the cyclization of a precursor containing a nitrile group with

hydrazine.
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Primary Synthesis Route: From β-Ketonitriles
A robust and widely cited method involves the reaction of a β-ketonitrile, specifically 3-oxo-3-

phenylpropanenitrile (benzoylacetonitrile), with a source of hydrazine.[8][9] This reaction

proceeds via a condensation-cyclization mechanism to form the pyrazole ring.

Starting Materials

Reaction

Product

3-Oxo-3-phenylpropanenitrile

Condensation & Cyclization
(Reflux in Ethanol or similar solvent)

Reacts with

Hydrazine Hydrate

3-Amino-5-phenyl-1H-pyrazole

Yields

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Amino-5-phenyl-1H-pyrazole.

Detailed Experimental Protocol
The following protocol is a representative procedure based on established methodologies for

the synthesis of aminopyrazoles from β-ketonitriles.[8][9]

Objective: To synthesize 3-Amino-5-phenyl-1H-pyrazole.

Materials:
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3-Oxo-3-phenylpropanenitrile (1 equivalent)

Hydrazine hydrate (1.1 equivalents)

Ethanol (or appropriate solvent)

Glacial acetic acid (catalytic amount, optional)

Reaction flask with reflux condenser

Stirring apparatus

Filtration equipment (Büchner funnel)

Procedure:

Reaction Setup: Charge a round-bottom flask with 3-oxo-3-phenylpropanenitrile (1 eq.) and

ethanol to form a solution or slurry.

Reagent Addition: Add hydrazine hydrate (1.1 eq.) to the mixture. If desired, a catalytic

amount of glacial acetic acid can be added to facilitate the reaction.

Cyclization: Heat the reaction mixture to reflux and maintain for several hours (typically 2-6

hours). Monitor the reaction progress using Thin Layer Chromatography (TLC).

Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice

bath to precipitate the product.

Purification: Collect the crude product by vacuum filtration and wash with cold ethanol. The

solid can be further purified by recrystallization from a suitable solvent such as dioxane or an

ethanol/water mixture to yield the final product as a crystalline solid.[8]

Validation: Confirm the identity and purity of the synthesized compound using melting point

analysis, NMR, and MS, comparing the data to established literature values.

Chemical Reactivity and Role as a Synthetic
Precursor
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The synthetic utility of 3-Amino-5-phenyl-1H-pyrazole stems from the reactivity of its amino

group and the pyrazole nucleus, allowing it to act as a versatile nucleophile in the construction

of fused heterocyclic systems.

The molecule exists in tautomeric forms, which influences its reactivity. The amino group at the

C3 position and the pyrazole nitrogens are key sites for electrophilic attack and condensation

reactions.[2] This dual reactivity is expertly exploited to build complex molecular architectures.

Synthesis of Fused Heterocycles
3-Amino-5-phenyl-1H-pyrazole is a key intermediate for synthesizing medicinally relevant

scaffolds. By reacting it with various bi-electrophilic reagents, a range of fused systems can be

accessed.

Bi-electrophilic Reagents

Resulting Scaffolds

3-Amino-5-phenyl-1H-pyrazole
(Synthon)

β-Diketones / β-Ketoesters Indole-3-carboxaldehyde Thioglycolic Acid Isothiocyanates

Pyrazolo[1,5-a]pyrimidines

Yields

Pyrazolo[3,4-b]pyridines

Yields

2-Mercaptoacetamide Analogs

Yields

Thiourea Derivatives

Yields
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Caption: Role of 3-Amino-5-phenyl-1H-pyrazole as a precursor to diverse scaffolds.
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Example Protocol: Synthesis of a Pyrazolo[1,5-
a]pyrimidine
This protocol describes a general method for the condensation reaction with a β-diketo ester.[1]

Dissolution: Dissolve 3-Amino-5-phenyl-1H-pyrazole (1 eq.) in a suitable solvent like glacial

acetic acid or ethanol.

Reagent Addition: Add a substituted β-diketo ester (1 eq.) to the solution.

Reaction: Heat the mixture to reflux for 4-8 hours, monitoring by TLC.

Work-up: Cool the reaction mixture and pour it into ice water. The precipitated solid is

collected by filtration.

Purification: The crude product is washed and recrystallized from ethanol to afford the pure

substituted 2,7-diphenylpyrazolo[1,5-a]pyrimidine-5-carboxylic ester.

Applications in Drug Discovery and Medicinal
Chemistry
The pyrazole nucleus is a cornerstone in modern medicinal chemistry, and its derivatives are

known to exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory,

antimicrobial, and antiviral properties.[4][10]

Kinase Inhibitors: The aminopyrazole scaffold is a key component in many kinase inhibitors.

[11] Derivatives have been developed to target enzymes like cyclin-dependent kinases

(CDKs), which are crucial in cell cycle regulation, making them valuable targets for

anticancer therapies.[12]

Antiviral Agents: Recently, derivatives of 3-phenyl-1H-5-pyrazolylamide, synthesized from

this core structure, were identified through virtual screening as inhibitors of the papain-like

protease (PLpro) of SARS-CoV-2.[13] This highlights the scaffold's potential for developing

novel antiviral drugs.

JNK3 Inhibitors: In the pursuit of treatments for neurodegenerative diseases, 3-alkyl-5-aryl-1-

pyrimidyl-1H-pyrazole derivatives have been designed as selective inhibitors of c-Jun N-
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terminal kinase 3 (JNK3).[14]

General Anticancer Research: The 1,3,5-trisubstituted pyrazole framework, readily

accessible from this starting material, has been extensively studied for its cytotoxic potential

against various cancer cell lines.[4]

The success of the aminopyrazole core lies in its ability to form key hydrogen bonds and

hydrophobic interactions within the active sites of biological targets, such as the ATP-binding

pocket of kinases.[15]

Analytical Methodologies
Standard analytical techniques are employed to ensure the quality and confirm the structure of

3-Amino-5-phenyl-1H-pyrazole.

Chromatography: Purity is typically assessed by Gas Chromatography (GC) or Thin Layer

Chromatography (TLC), which can effectively separate the product from starting materials

and byproducts.[7][8]

Spectroscopy: Structural elucidation is performed using ¹H NMR, ¹³C NMR, and mass

spectrometry.[5] Infrared spectroscopy is used to confirm the presence of key functional

groups (NH₂, C=N).

Titration: A non-aqueous acid-base titration can be used to determine the purity of the

compound by quantifying the basic amino group.[7]

Melting Point: The melting point is a reliable indicator of purity; a sharp melting range close

to the literature value (124-127 °C) suggests high purity.[1]

Safety and Handling
Understanding the hazards associated with a chemical is paramount for safe laboratory

practice.

GHS Hazard Classification
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Hazard Class Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[5][6]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[5]

[6]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][5]

Recommended Handling and PPE
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[1]

Respiratory Protection: Use a NIOSH-approved N95 dust mask or a higher level of

respiratory protection if dust is generated.[1]

Precautionary Measures: Avoid breathing dust. Wash hands thoroughly after handling. Avoid

contact with skin and eyes.[1][5] Store in a tightly closed container in a dry, cool place.

Conclusion
3-Amino-5-phenyl-1H-pyrazole (CAS No. 1572-10-7) is more than just a chemical intermediate;

it is a foundational element in the synthesis of complex, biologically active molecules. Its

straightforward synthesis, combined with the versatile reactivity of its functional groups,

secures its importance in both academic research and industrial drug discovery. From kinase

inhibitors for cancer therapy to emerging antiviral agents, the scaffolds derived from this

compound continue to expand the frontiers of medicinal chemistry. A thorough understanding of

its properties, synthesis, and handling is essential for any scientist looking to leverage its

significant potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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